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Compound of Interest

Compound Name: S-Ethylisothiourea hydrobromide

Cat. No.: B016267 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides a clear, step-by-step process for the safe

disposal of S-Ethylisothiourea hydrobromide, ensuring compliance and minimizing risk.

According to the Safety Data Sheet (SDS) provided by Tokyo Chemical Industry, S-
Ethylisothiourea hydrobromide is not classified as a hazardous substance or mixture under

REGULATION (EC) No 1272/2008. This classification is a key determinant in its handling and

disposal protocols. However, it is crucial to always consult your institution's specific safety

guidelines and local regulations before proceeding with any chemical disposal.

Immediate Safety and Handling Precautions
Before initiating the disposal process, ensure that appropriate personal protective equipment

(PPE) is worn. This includes safety glasses, gloves, and a lab coat. Handle the compound in a

well-ventilated area to avoid inhalation of any dust particles. In case of a spill, prevent the

product from entering drains and collect the material in a manner that does not generate dust.

Disposal Protocol for S-Ethylisothiourea
Hydrobromide
The primary guideline for the disposal of S-Ethylisothiourea hydrobromide is to adhere to

local and national regulations. The non-hazardous nature of this compound simplifies the
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disposal process, but does not eliminate the need for careful practice.

Step 1: Container Preparation Ensure the original container is empty or that the waste material

is securely contained in a clearly labeled, appropriate waste container.

Step 2: Waste Collection Collect the waste S-Ethylisothiourea hydrobromide, including any

contaminated materials from spill cleanup, and place it in the designated container.

Step 3: Consultation with Safety Officer Consult with your institution's Environmental Health

and Safety (EHS) officer or equivalent authority to confirm the appropriate disposal route.

Institutional protocols may vary.

Step 4: Disposal Based on the guidance from your EHS officer and local regulations, the

compound can typically be disposed of as non-hazardous chemical waste. This may involve

placing it in a specific waste stream for incineration or landfill at a licensed facility.

Quantitative Data Summary
While the Safety Data Sheet for S-Ethylisothiourea hydrobromide does not provide specific

quantitative data related to its disposal, the following table summarizes its key identifiers.

Identifier Value

CAS Number 1071-37-0

Molecular Formula C₃H₈N₂S·HBr

Molecular Weight 185.09

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of S-
Ethylisothiourea hydrobromide.
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Start: S-Ethylisothiourea
hydrobromide for Disposal

Consult Safety Data Sheet (SDS)

Is the substance classified
as hazardous?

Follow non-hazardous
waste disposal protocol

No (per SDS)

Consult Institutional EHS
for specific procedures

Yes / Unsure

Dispose of in accordance with
local and national regulations

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for S-Ethylisothiourea Hydrobromide

To cite this document: BenchChem. [Navigating the Disposal of S-Ethylisothiourea
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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